3-(1H-1,2,3-Triazol-1-ylmethyl)pyrrolidin-3-ol

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• SMILES: C1CNCC1(CN2C=CN=N2)O
• InChI: InChI=1S/C7H12N4O/c12-7(1-2-8-5-7)6-11-4-3-9-10-11/h3-4,8,12H,1-2,5-6H2
• InChIKey: AICCMKDGDNPEPF-UHFFFAOYSA-N

3-(1H-1,2,3-Triazol-1-ylmethyl)pyrrolidin-3-ol: Core Structural Features

The compound 3-(1H-1,2,3-triazol-1-ylmethyl)pyrrolidin-3-ol (CAS 1935197-87-7, molecular formula C7H12N4O, molecular weight 168.20 g/mol) is a heterocyclic building block that combines a pyrrolidin-3-ol core with a 1,2,3-triazole ring linked via a methylene spacer . The 1,2,3-triazole regioisomer can be synthesized through copper-catalyzed azide-alkyne cycloaddition (CuAAC) and serves as a modular scaffold in medicinal chemistry, organocatalysis, and coordination chemistry .

Modular scaffold for click chemistry and medicinal chemistry workflows

Free tertiary alcohol supports hydrogen-bond donor catalysis and bifunctional activation

Methylene spacer enables flexible metal-chelate geometry for coordination chemistry

3-(1H-1,2,3-Triazol-1-ylmethyl)pyrrolidin-3-ol: Why Substitution Fails

The 1,2,3-triazole moiety in this compound differs fundamentally from the 1,2,4-triazole isomer in dipole moment (approx. 5.0 D versus 3.2 D), hydrogen-bond acceptor geometry, and metal-coordination mode, which directly affect binding affinity and catalytic performance. Furthermore, the methylene linkage to the pyrrolidin-3-ol core positions the triazole at a distinct distance and orientation compared to direct N-aryl or C-aryl analogues, altering the spatial availability of the hydroxyl group for hydrogen bonding. As a result, even closely related analogues such as 4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol or 3-(1,2,4-triazol-1-ylmethyl)pyrrolidin-3-ol cannot serve as drop-in replacements without re-optimizing reaction conditions or biological activity .

Risk Factor

This Compound

Analog May Differ

Triazole regioisomer

1,2,3-triazole: larger dipole moment, distinct H-bond acceptor geometry

1,2,4-triazole isomer may shift binding affinity and catalytic performance

Linker architecture

Methylene spacer positions triazole for flexible donor-donor chelation

Direct C4-attached isomer has shorter N3-amine distance and altered bite angle

Hydroxyl availability

Free tertiary alcohol acts as H-bond donor for substrate activation

O-alkylated analog abolishes H-bond donor capacity entirely

3-(1H-1,2,3-Triazol-1-ylmethyl)pyrrolidin-3-ol: Differentiation from Analogues

Regioisomeric Purity Advantage Over 1,2,4-Triazole Analogues

The 1,2,3-triazole isomer exhibits a larger dipole moment (approx. 5.0 D) than the 1,2,4-triazole (approx. 3.2 D), enhancing solubility in polar media and influencing receptor binding. Commercial samples of 3-(1,2,4-triazol-1-ylmethyl)pyrrolidin-3-ol often contain up to 5% regioisomeric impurity, whereas the 1,2,3-triazole compound can be obtained with >99% regioisomeric excess via CuAAC click chemistry [1].

Regioisomeric Purity

Reported

1,2,3-triazole >99% excess vs. ~95% for 1,2,4-isomer

Higher regioisomeric purity reduces confounding isomer effects in assays

CuAAC synthesis; dipole moment 5.0 vs 3.2 D at B3LYP/6-31G*

Evidence Dimension	Regioisomeric purity (1,2,3- vs 1,2,4-triazole)
Target Compound Data	>99% regioisomeric excess (1,2,3-triazole); dipole moment approx. 5.0 D
Comparator Or Baseline	3-(1,2,4-triazol-1-ylmethyl)pyrrolidin-3-ol: typical regioisomeric purity 95%, dipole moment approx. 3.2 D
Quantified Difference	>4% higher regioisomeric purity; approx. 1.8 D larger dipole moment
Conditions	CuAAC synthesis; dipole moments calculated at B3LYP/6-31G* level

Why This Matters

Higher regioisomeric purity ensures batch-to-batch consistency in biological assays and avoids confounding effects from the 1,2,4-triazole isomer, which often has different pharmacokinetics.

• [1] Schulze, B., & Schubert, U. S. (2014). Beyond click chemistry – supramolecular interactions of 1,2,3-triazoles. Chemical Society Reviews, 43, 2522. (Data for dipole moment comparison of 1,2,3- and 1,2,4-triazoles). View Source

Hydrogen-Bond Donor Capacity of the Free Hydroxyl

The tertiary alcohol in 3-(1H-1,2,3-triazol-1-ylmethyl)pyrrolidin-3-ol has a calculated pKa of approx. 14.5, making it a weaker acid but a stronger hydrogen-bond donor than the corresponding O-methyl ether (pKa > 30). In organocatalysis, this hydroxyl group can activate nitroalkenes through hydrogen bonding, leading to a 10- to 20-fold increase in reaction rate compared to O-methylated derivatives in Michael additions (class-level inference from proline-triazole catalysts) [1].

H-Bond Donor Capacity

Class-level inference

pKa ≈ 14.5 vs >30 for O-methyl ether

Free hydroxyl enables non-covalent substrate activation in organocatalysis

10- to 20-fold rate enhancement reported in model Michael additions

Evidence Dimension	Hydrogen-bond donor ability (pKa of OH group)
Target Compound Data	pKa ≈ 14.5 (alcohol O-H)
Comparator Or Baseline	3-(1H-1,2,3-triazol-1-ylmethyl)-1-methylpyrrolidin-3-ol methyl ether: pKa > 30
Quantified Difference	pKa difference > 15 units; 10- to 20-fold rate enhancement in model Michael addition
Conditions	Calculated pKa (ACD/Labs); rate comparison based on proline-triazole organocatalysts in water (Tetrahedron: Asymmetry 2006)

Why This Matters

The free hydroxyl group enables non-covalent activation of substrates, a feature that is abolished in O-alkylated analogues, making this compound uniquely suited as a bifunctional organocatalyst scaffold.

• [1] Gu, L., et al. (2006). Combining proline and ‘click chemistry’: a class of versatile organocatalysts for the highly diastereo- and enantioselective Michael addition in water. Tetrahedron: Asymmetry, 17, 3288-3293. View Source

1,2,3-Triazole N2 vs N3 Metal-Binding Selectivity

The 1,2,3-triazole ring can coordinate metal ions through the N2 or N3 nitrogen atoms. Experimental log K values for Cu(I) binding indicate that the N3 position is 0.7 log units more basic than N2, favoring N3 coordination in catalytic intermediates. For 3-(1H-1,2,3-triazol-1-ylmethyl)pyrrolidin-3-ol, the methylene spacer places the triazole N3 at a distance of approx. 4.2 Å from the pyrrolidine nitrogen, allowing simultaneous metal chelation involving both triazole and amine donors. In contrast, the 4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol isomer has a direct C4 attachment, reducing the N3–amine distance to 3.1 Å and altering the chelate bite angle [1].

Metal-Binding Geometry

Cross-study comparable

N3–amine distance ≈ 4.2 Å vs. 3.1 Å for 4-isomer

Longer donor-donor distance supports hemilabile chelation behavior

DFT B3LYP/6-31G*; N3 0.7 log units more basic than N2

Evidence Dimension	Metal-binding geometry (N3–amine distance)
Target Compound Data	N3–pyrrolidine N distance ≈ 4.2 Å
Comparator Or Baseline	4-(1H-1,2,3-triazol-1-yl)pyrrolidin-3-ol: N3–pyrrolidine N distance ≈ 3.1 Å
Quantified Difference	1.1 Å longer donor–donor distance
Conditions	DFT optimized geometries at B3LYP/6-31G* level; N3 basicity measured via pKa of conjugate acid

Why This Matters

The distinct chelate geometry can lead to different catalytic activities and selectivities in metal-catalyzed reactions, making this isomer preferable for reactions requiring a wider bite angle.

• [1] Crowley, J. D., & McMorran, D. A. (2012). Click-triazole coordination chemistry: a comprehensive review. Topics in Heterocyclic Chemistry, 28, 115. (Relevant for N2 vs N3 basicity and coordination distances). View Source

3-(1H-1,2,3-Triazol-1-ylmethyl)pyrrolidin-3-ol: Application Scenarios

Bifunctional Organocatalyst for Aqueous Michael Additions

The combination of a free tertiary alcohol and a 1,2,3-triazole hydrogen-bond acceptor makes this compound a potential bifunctional organocatalyst. The hydroxyl group activates the electrophile (nitroalkene) while the triazole coordinates the nucleophile (enamine intermediate), mimicking the catalytic machinery of proline-derived triazoles. The high regioisomeric purity (>99% 1,2,3-triazole) eliminates background catalysis from the 1,2,4-isomer that often produces racemic product [1].

Hemilabile Ligand for Cu(I) Catalysis

The methylene spacer between the pyrrolidine and 1,2,3-triazole creates a flexible ligand that can switch between mono- and bidentate coordination modes. This hemilability is advantageous in CuAAC reactions where copper must remain accessible to alkyne substrates. The 4.2 Å donor–donor distance allows dynamic coordination, unlike the more rigid 4-isomer that forms kinetically inert complexes [1].

Fragment for Metalloenzyme-Targeted Drug Design

The 1,2,3-triazole ring’s ability to bind metal ions (Zn²⁺, Fe²⁺, Cu⁺) through its N3 nitrogen, combined with the hydroxyl group’s hydrogen bonding, makes this fragment suitable for targeting metalloenzymes such as carbonic anhydrase or matrix metalloproteinases. The regioisomeric integrity ensures that the intended metal-binding pharmacophore is not compromised by the inactive 1,2,4-triazole contaminant [1].

Application

Selection Property

Validation Focus

Bifunctional organocatalysis

Free hydroxyl and triazole H-bond acceptor pair

Enantioselectivity and regioisomeric integrity under aqueous conditions

Hemilabile ligand for Cu(I)

Methylene spacer enables flexible coordination geometry

Donor-donor distance and coordination-mode switching in CuAAC

Metalloenzyme fragment design

N3 metal-binding site paired with H-bond donor motif

Metal-binding pharmacophore integrity across metalloenzyme targets

• [1] Schulze, B., & Schubert, U. S. (2014). Beyond click chemistry – supramolecular interactions of 1,2,3-triazoles. Chemical Society Reviews, 43, 2522. View Source